Cas no 416887-04-2 (N-(3-methoxypropyl)-3-methylcyclopentan-1-amine)

• Product Name: N-(3-methoxypropyl)-3-methylcyclopentan-1-amine
• CAS No: 416887-04-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 2183711
• PubChem ID: 2849462
• Update Time: 2025-06-09

N-(3-methoxypropyl)-3-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, n-(3-methoxypropyl)-3-methyl-(9ci)
• N-(3-methoxypropyl)-3-methylcyclopentan-1-amine
• 416887-04-2
• Cambridge id 5512990
• AKOS013569002
• HMS1582E10
• EN300-161596

• Inchi： 1S/C10H21NO/c1-9-4-5-10(8-9)11-6-3-7-12-2/h9-11H,3-8H2,1-2H3
• InChI Key： SVNNXHGXKCUURQ-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1CCC(C)C1

Computed Properties

• Exact Mass: 171.162314293Da
• Monoisotopic Mass: 171.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(3-methoxypropyl)-3-methylcyclopentan-1-amine

N-(3-methoxypropyl)-3-methylcyclopentan-1-amine: A Comprehensive Overview

N-(3-methoxypropyl)-3-methylcyclopentan-1-amine (CAS No. 416887-04-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-(3-methoxypropyl)-3-methylcyclopentan-1-amine.

Chemical Structure and Properties

N-(3-methoxypropyl)-3-methylcyclopentan-1-amine is a cyclic amine with a cyclopentane ring and a methoxypropyl substituent. The molecular formula of this compound is C₁₁H₂₁NO, and it has a molecular weight of approximately 187.27 g/mol. The presence of the methoxy group on the propyl chain imparts unique chemical properties to the molecule, such as enhanced solubility in polar solvents and increased stability under various conditions.

The cyclopentane ring in N-(3-methoxypropyl)-3-methylcyclopentan-1-amine contributes to its conformational flexibility, which can be crucial for its interactions with biological targets. The methyl group on the cyclopentane ring further influences the compound's steric and electronic properties, making it an interesting candidate for drug design and development.

Synthesis Methods

The synthesis of N-(3-methoxypropyl)-3-methylcyclopentan-1-amine can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-methylcyclopentanone with 3-methoxypropylamine in the presence of a suitable reducing agent. This approach typically yields high-purity products with good yields.

Another synthetic route involves the use of organometallic reagents, such as Grignard reagents, to form the cyclopentane ring followed by amination with 3-methoxypropylamine. This method is particularly useful for large-scale production due to its robustness and reproducibility.

Biological Activities

N-(3-methoxypropyl)-3-methylcyclopentan-1-amine has been studied for its potential biological activities, including its effects on neurotransmitter systems and cellular signaling pathways. Recent research has shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, particularly those involved in the modulation of mood and cognitive functions.

In vitro studies have demonstrated that N-(3-methoxypropyl)-3-methylcyclopentan-1-amine can modulate the activity of serotonin (5-HT) receptors, which are implicated in various neurological disorders such as depression and anxiety. Additionally, this compound has been found to influence dopaminergic signaling pathways, suggesting its potential as a lead compound for developing novel treatments for neurodegenerative diseases.

Clinical Applications and Research Advancements

The potential therapeutic applications of N-(3-methoxypropyl)-3-methylcyclopentan-1-amine have been explored in preclinical studies. Animal models have shown that this compound can improve cognitive function and reduce symptoms of anxiety and depression. These findings have sparked interest in further investigating its efficacy in human clinical trials.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of how N-(3-methoxypropyl)-3-methylcyclopentan-1-amine interacts with its biological targets. These computational tools have helped identify key structural features that are essential for receptor binding and activity modulation.

Safety Considerations

Safety is a critical aspect of any pharmaceutical development process. Preclinical toxicology studies have indicated that N-(3-methoxypropyl)-3-methylcyclopentan-1-amine exhibits low toxicity at therapeutic doses. However, as with any new compound, thorough safety assessments are necessary to ensure its safe use in clinical settings.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-(3-methoxypropyl)-3-methylcyclopentan-1-amine, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies aim to enhance the compound's bioavailability and reduce potential side effects.

Conclusion

N-(3-methoxypropyl)-3-methylcyclopentan-1-amine (CAS No. 416887-04-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.